Cas no 1342057-80-0 (N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine)

• Product Name: N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine
• CAS No: 1342057-80-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5178775
• PubChem ID: 64723585
• Update Time: 2025-06-08

N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine
• Cyclohexanamine, N-(2-methoxyethyl)-3,5-dimethyl-

• Inchi： 1S/C11H23NO/c1-9-6-10(2)8-11(7-9)12-4-5-13-3/h9-12H,4-8H2,1-3H3
• InChI Key： NVOFJWQKQFSLPX-UHFFFAOYSA-N
• SMILES： O(C)CCNC1CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine

Recent Advances in the Study of N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine (CAS: 1342057-80-0)

N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine (CAS: 1342057-80-0) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone and methoxyethylamine substituent, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

The compound's structural features, including the presence of a methoxyethyl group and dimethyl substitution on the cyclohexane ring, contribute to its distinct chemical and biological properties. Researchers have hypothesized that these structural elements may enhance its bioavailability and target specificity, making it a candidate for further investigation in the development of novel therapeutics. Recent publications have highlighted its role in modulating specific biological pathways, although the exact mechanisms remain under investigation.

One of the key areas of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine may interact with neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings have sparked interest in its possible use as a therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases. However, further research is needed to validate these hypotheses and assess the compound's safety and efficacy.

In addition to its pharmacological potential, recent advancements in the synthetic chemistry of N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine have been reported. Researchers have developed more efficient and scalable synthetic routes, which are critical for its potential commercialization and large-scale production. These synthetic improvements have also enabled the exploration of structural analogs, allowing for a deeper understanding of structure-activity relationships (SAR) and the optimization of its biological activity.

Despite these promising developments, challenges remain in the research and development of N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine. Issues such as metabolic stability, potential toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in advancing the compound's development and translating laboratory findings into clinical applications.

In conclusion, N-(2-methoxyethyl)-3,5-dimethylcyclohexan-1-amine (CAS: 1342057-80-0) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features and potential therapeutic applications make it a compound of significant interest. Continued research efforts will be essential to fully elucidate its mechanisms of action, optimize its pharmacological profile, and explore its clinical potential. This brief highlights the latest findings and underscores the importance of further investigation to unlock the full therapeutic potential of this compound.